3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone

• IUPAC Name: 3-[hydroxy-(4-nitrophenyl)methyl]-2,2,6,6-tetramethylpiperidin-4-one
• InChI: InChI=1S/C16H22N2O4/c1-15(2)9-12(19)13(16(3,4)17-15)14(20)10-5-7-11(8-6-10)18(21)22/h5-8,13-14,17,20H,9H2,1-4H3
• InChI Key: JILSLUDMEKLBRA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(C(N1)(C)C)C(C2=CC=C(C=C2)[N+](=O)[O-])O)C
• Molecular Formula: C16H22N2O4
• DSSTOX Substance ID: DTXSID701321400
• Molecular Weight: 306.36 g/mol
• Solubility: 39.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 371937-83-6

Description

3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone, also known as HNP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone is not yet fully understood. However, it has been suggested that 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone may act as a nucleophile in reactions with electrophilic substrates. 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone has also been found to be a potent inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone has been found to have several biochemical and physiological effects. In vitro studies have shown that 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone can inhibit the growth of cancer cells and induce apoptosis. 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone has also been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone in lab experiments is its chiral nature, which makes it useful for the synthesis of enantiopure compounds. 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone is also relatively easy to synthesize and purify. However, one of the limitations of using 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone is that it can be toxic in high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone. One area of interest is in the development of new synthetic methodologies using 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone as a chiral auxiliary. 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone may also have potential applications in the development of new drugs for the treatment of various diseases. Further studies are needed to fully understand the mechanism of action of 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone is a chemical compound that has potential applications in various fields of scientific research. Its chiral nature and ease of synthesis make it useful for the synthesis of enantiopure compounds, while its anti-inflammatory and antioxidant properties may make it useful in the treatment of various diseases. Further studies are needed to fully understand the mechanism of action of 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone involves the reaction of 4-nitrobenzaldehyde with 2,2,6,6-tetramethylpiperidine in the presence of a reducing agent, such as sodium borohydride. This reaction results in the formation of 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone, which can be further purified using column chromatography.

Scientific Research Applications

3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone has been found to have potential applications in various fields of scientific research. One of the major areas of interest is in the field of organic synthesis, where 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone can be used as a chiral auxiliary for the synthesis of enantiopure compounds. 3-[hydroxy(4-nitrophenyl)methyl]-2,2,6,6-tetramethyl-4-piperidinone has also been studied for its potential use in the synthesis of biologically active compounds, such as natural products and pharmaceuticals.